Cas no 1110933-12-4 ((3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate)

• Product Name: (3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate
• CAS No: 1110933-12-4
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 6322962
• PubChem ID: 34276569
• Update Time: 2025-05-20

(3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1110933-12-4
• EN300-26609389
• (3-methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate
• AKOS033685667
• (3-methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-methylsulfanylpyridine-4-carboxylate
• Z194755728
• (3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate

• Inchi： 1S/C16H15N3O3S/c1-9-5-11(22-19-9)8-21-16(20)12-6-14(10-3-4-10)18-15(23-2)13(12)7-17/h5-6,10H,3-4,8H2,1-2H3
• InChI Key： SJRKESCJCPVRLU-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C(=O)OCC2=CC(C)=NO2)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 329.08341252g/mol
• Monoisotopic Mass: 329.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate

Recent Advances in the Study of (3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS: 1110933-12-4)

The compound (3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS: 1110933-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have revealed that the presence of the 3-cyano and methylsulfanyl groups enhances its binding affinity to the ATP-binding pocket of target kinases. Furthermore, the cyclopropyl moiety has been shown to improve metabolic stability, making it a viable candidate for further drug development.

In a recent publication in the Journal of Medicinal Chemistry, researchers reported the successful synthesis of (3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate via a multi-step reaction sequence. The study highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological testing. The synthetic route was also found to be scalable, paving the way for large-scale production.

Preclinical evaluations of this compound have demonstrated its potent anti-proliferative effects in various cancer cell lines, including those resistant to conventional therapies. In vivo studies using xenograft models have shown significant tumor growth inhibition with minimal off-target effects. These findings suggest that the compound could serve as a lead molecule for the development of next-generation kinase inhibitors with improved efficacy and safety profiles.

Despite these promising results, challenges remain in the clinical translation of (3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate. Issues such as bioavailability, pharmacokinetics, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is also exploring the possibility of structural modifications to further enhance its therapeutic index.

In conclusion, the compound (3-Methyl-1,2-oxazol-5-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS: 1110933-12-4) represents a promising candidate for the development of novel kinase inhibitors. Its unique structural features and potent biological activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.